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Compound of Interest

Compound Name: Gynuramide II

Cat. No.: B1161589 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of the chemical structure

elucidation of Gynuramide II, a cerebroside with potential pharmacological significance. The

document details the experimental methodologies employed for its isolation, purification, and

characterization, and presents the spectroscopic data that form the basis of its structural

determination.

Introduction
Gynuramide II is a sphingolipid belonging to the class of cerebrosides, which are

glycosphingolipids containing a ceramide backbone linked to a single sugar moiety. These

compounds are integral components of cell membranes and are involved in various cellular

processes, including signal transduction and cell recognition. The elucidation of the precise

chemical structure of Gynuramide II is fundamental to understanding its biological activity and

exploring its potential as a therapeutic agent. This guide synthesizes the available data to

present a clear and detailed account of its structural determination.

Isolation and Purification
The isolation of Gynuramide II has been reported from plant sources, including Taraxacum

mongolicum. While the specific parameters can vary, a general workflow for its extraction and

purification is outlined below.
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Experimental Workflow for Isolation and Purification

Dried Plant Material
(e.g., Taraxacum mongolicum roots)

Solvent Extraction
(e.g., 95% EtOH)

Solvent Partitioning
(e.g., EtOAc-H₂O)

Silica Gel Column
Chromatography

Sephadex LH-20
Column Chromatography Preparative HPLC Gynuramide II

Mass Spectrometry (MS)

Molecular Formula
(C₄₈H₉₃NO₁₀)

Key Fragmentations
(Sugar, Fatty Acid)

NMR Spectroscopy
(¹H, ¹³C, 2D)

Atom Connectivity
(Backbone Structure)

Stereochemistry
(2S, 3S, 4R, 2'R)

Gynuramide II Structure
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[https://www.benchchem.com/product/b1161589#gynuramide-ii-chemical-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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